Cas no 1806871-55-5 (Methyl 4-bromo-3-(difluoromethyl)-5-iodopyridine-2-carboxylate)

• Product Name: Methyl 4-bromo-3-(difluoromethyl)-5-iodopyridine-2-carboxylate
• CAS No: 1806871-55-5
• MF: C₈H₅BrF₂INO₂
• MW: 391.936080694199
• CID: 4861612
• Update Time: 2025-06-14

Methyl 4-bromo-3-(difluoromethyl)-5-iodopyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromo-3-(difluoromethyl)-5-iodopyridine-2-carboxylate

• Inchi： 1S/C8H5BrF2INO2/c1-15-8(14)6-4(7(10)11)5(9)3(12)2-13-6/h2,7H,1H3
• InChI Key： MEGCEDIQIVUZSU-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(=O)OC)C(C(F)F)=C1Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• XLogP3: 3
• Topological Polar Surface Area: 39.2

Additional information on Methyl 4-bromo-3-(difluoromethyl)-5-iodopyridine-2-carboxylate

Comprehensive Overview of Methyl 4-bromo-3-(difluoromethyl)-5-iodopyridine-2-carboxylate (CAS No. 1806871-55-5)

Methyl 4-bromo-3-(difluoromethyl)-5-iodopyridine-2-carboxylate (CAS No. 1806871-55-5) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical chemistry and agrochemical research. This compound, characterized by its unique halogenated and difluoromethylated structure, serves as a critical intermediate in the synthesis of advanced bioactive molecules. Its molecular formula, C₈H₅BrF₂INO₂, reflects a complex arrangement of functional groups, including bromo, iodo, and difluoromethyl substituents, which contribute to its reactivity and versatility in cross-coupling reactions.

In recent years, the demand for halogenated pyridine derivatives like Methyl 4-bromo-3-(difluoromethyl)-5-iodopyridine-2-carboxylate has surged due to their pivotal role in drug discovery and material science. Researchers are particularly interested in its potential applications in the development of kinase inhibitors and antiviral agents, topics that have become increasingly relevant amid global health challenges. The compound's ability to act as a building block for heterocyclic compounds aligns with the growing trend of fragment-based drug design, a strategy frequently searched in academic and industrial databases.

The synthesis of Methyl 4-bromo-3-(difluoromethyl)-5-iodopyridine-2-carboxylate typically involves multi-step halogenation and esterification processes, with careful control of reaction conditions to ensure high purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to validate its structural integrity. This rigorous quality assurance is essential for its use in high-throughput screening (HTS) platforms, where reproducibility is paramount. The compound's stability under ambient conditions further enhances its utility in laboratory settings.

From an industrial perspective, Methyl 4-bromo-3-(difluoromethyl)-5-iodopyridine-2-carboxylate is often discussed in the context of green chemistry and sustainable synthesis. As environmental regulations tighten, chemists are exploring catalytic methods to reduce waste generation during its production. This aligns with the broader industry shift toward atom economy and catalytic C-H activation, keywords frequently queried in chemical literature. The compound's halogen-rich structure also makes it a candidate for studying selective functionalization techniques, a hot topic in synthetic methodology.

In agrochemical research, derivatives of Methyl 4-bromo-3-(difluoromethyl)-5-iodopyridine-2-carboxylate have shown promise as precursors for novel crop protection agents. The difluoromethyl group is known to enhance the bioavailability and metabolic stability of pesticidal compounds, addressing the agricultural sector's need for low-residue formulations. This application resonates with current searches on precision farming and sustainable pest control, reflecting the compound's relevance to modern agricultural challenges.

For researchers sourcing Methyl 4-bromo-3-(difluoromethyl)-5-iodopyridine-2-carboxylate, it is crucial to note its commercial availability from specialized suppliers of fine chemicals. Storage recommendations typically include protection from light and moisture, with long-term stability achieved under inert atmospheres. The compound's material safety data sheet (MSDS) should always be consulted prior to handling, emphasizing standard laboratory safety protocols—a point frequently emphasized in chemical procurement discussions.

The future trajectory of Methyl 4-bromo-3-(difluoromethyl)-5-iodopyridine-2-carboxylate research appears closely tied to advancements in medicinal chemistry and catalysis. With the rise of AI-assisted molecular design, computational studies predicting its reactivity patterns are gaining traction. This intersection of experimental and theoretical chemistry positions the compound as a valuable case study for structure-activity relationship (SAR) analyses, a perennial focus area in drug development circles.